Puhuang (Cattail Pollen)
Plant Description
Puhuang, the pollen of Typha angustifolia or related species, is a traditional Chinese medicine renowned for its hemostatic and blood-activating properties. Rich in flavonoids, steroids, and triterpenoids, it is clinically used to treat various bleeding disorders, including menorrhagia, epistaxis, and hematemesis, often with pain relief. Its pharmacognostic profile highlights anti-inflammatory and analgesic effects, making it a valuable component in herbal formulations for cardiovascular health and trauma management.
Geographic Distribution
Widely distributed in temperate and tropical regions of Asia, Europe, Africa, and Australia, commonly found in wetlands such as ponds, lakes, and marshes.
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